molecular formula C5H8N2OS B576067 Piperazinone, 3-methyl-5-thioxo-, (S)- (9CI) CAS No. 167391-74-4

Piperazinone, 3-methyl-5-thioxo-, (S)- (9CI)

Cat. No.: B576067
CAS No.: 167391-74-4
M. Wt: 144.192
InChI Key: MNQMAIAYJOCZAS-VKHMYHEASA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Piperazinone, 3-methyl-5-thioxo-, (S)- (9CI), also known as Piperazinone, 3-methyl-5-thioxo-, (S)- (9CI), is a useful research compound. Its molecular formula is C5H8N2OS and its molecular weight is 144.192. The purity is usually 95%.
BenchChem offers high-quality Piperazinone, 3-methyl-5-thioxo-, (S)- (9CI) suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about Piperazinone, 3-methyl-5-thioxo-, (S)- (9CI) including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

CAS No.

167391-74-4

Molecular Formula

C5H8N2OS

Molecular Weight

144.192

IUPAC Name

(3S)-3-methyl-5-sulfanylidenepiperazin-2-one

InChI

InChI=1S/C5H8N2OS/c1-3-5(8)6-2-4(9)7-3/h3H,2H2,1H3,(H,6,8)(H,7,9)/t3-/m0/s1

InChI Key

MNQMAIAYJOCZAS-VKHMYHEASA-N

SMILES

CC1C(=O)NCC(=S)N1

Synonyms

Piperazinone, 3-methyl-5-thioxo-, (S)- (9CI)

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.